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Compound of Interest

Compound Name: Hsp-990

Cat. No.: B611965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of Hsp-990 (also known as NVP-HSP990), a potent and selective inhibitor of Heat

shock protein 90 (Hsp90).[1][2] Adherence to these procedures is essential for personnel safety

and to maintain a secure laboratory environment. Given the potent biological activity of Hsp-
990 and conflicting hazard classifications, it is imperative to handle this compound with a high

degree of caution, treating it as a potentially hazardous substance.

Compound Information and Hazard Assessment
Hsp-990 is a small molecule inhibitor of Hsp90α, Hsp90β, and Grp94 with IC50 values in the

low nanomolar range.[1][2] It is used in cancer research to induce the degradation of oncogenic

client proteins.[3][4] While some safety data sheets (SDS) do not classify the substance as

hazardous under the Globally Harmonized System (GHS), others categorize it as harmful if

swallowed and very toxic to aquatic life.[5][6] Therefore, a conservative approach to handling is

required.

Key Chemical and Physical Properties:
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Property Value

Synonyms NVP-HSP990

CAS Number 934343-74-5

Molecular Formula C₂₀H₁₈FN₅O₂

Molecular Weight 379.4 g/mol

Appearance Crystalline solid

Solubility Soluble in DMSO and DMF

Storage Store at -20°C for long-term stability

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary measure to protect against exposure. The

required level of PPE depends on the specific handling task.
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Task Recommended PPE Rationale

Handling Unopened Vials
Single pair of nitrile gloves,

Lab coat, Safety glasses

Standard laboratory practice to

protect against incidental

contact.

Weighing and Aliquoting

(Powder)

Double pair of chemotherapy-

rated nitrile gloves,

Disposable, solid-front gown

with tight cuffs, Safety goggles

or a full-face shield, NIOSH-

approved respirator (e.g., N95

or higher)

High risk of aerosolization and

inhalation of the potent

powder. Full respiratory

protection and double gloving

are critical. All operations

should be performed in a

certified chemical fume hood

or a glove box.

Preparing Solutions

Single pair of nitrile gloves,

Lab coat or disposable gown,

Safety glasses with side

shields or chemical splash

goggles

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills. Work

should be conducted in a

chemical fume hood.

In Vitro / In Vivo Dosing

Lab coat, Safety glasses,

Appropriate gloves for the

solvent and compound

Focus on preventing skin and

eye contact. The specific

procedure will dictate the level

of containment needed.

Operational and Handling Plan
A systematic approach is essential for safely handling Hsp-990 from receipt to disposal.

Step 1: Pre-Experiment Preparation
Consult Safety Data Sheets (SDS): Review the most current SDS for Hsp-990 before

beginning any work.

Designated Work Area: All work with Hsp-990 powder and concentrated solutions should be

conducted in a designated area, such as a certified chemical fume hood, to minimize

contamination.
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Assemble Materials: Ensure all necessary PPE, spill kit materials, and waste containers are

readily available before handling the compound.

Step 2: Handling Procedures
Weighing: When weighing the solid compound, use a containment balance enclosure or

perform the task in a fume hood. Use anti-static weigh paper or boats to prevent dispersal of

the powder.

Dissolving: To prepare a stock solution, add the solvent to the vial containing the Hsp-990
powder slowly to avoid splashing. Cap the vial securely and vortex or sonicate until fully

dissolved.

Dilutions: Perform all serial dilutions within the chemical fume hood.

Step 3: Post-Experiment Decontamination
Work Surfaces: Clean and decontaminate all work surfaces with a suitable cleaning agent

(e.g., 70% ethanol followed by a surface decontaminant) after each use.

Equipment: Decontaminate all non-disposable equipment that has come into contact with

Hsp-990.

Disposal Plan
All waste generated from handling Hsp-990 must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Contaminated Labware (e.g., pipette tips, vials,

tubes)

Place in a designated, puncture-resistant, and

sealed container labeled "Hazardous Waste"

with the chemical name.

Contaminated PPE (e.g., gloves, gown, shoe

covers)

Carefully doff PPE to avoid self-contamination.

Place in a sealed bag or container labeled as

hazardous waste.

Aqueous Waste (e.g., cell culture media

containing Hsp-990)

Collect in a sealed, leak-proof container clearly

labeled with "Hazardous Waste" and the

chemical name and concentration. Do not pour

down the drain.

Solid Hsp-990 Waste Collect in a sealed, clearly labeled container.

Empty Stock Vials

The first rinse of the empty container should be

collected and disposed of as hazardous waste.

For highly potent compounds, it is

recommended that the first three rinses are

collected as hazardous waste. After thorough

rinsing, the vial can be discarded in the

appropriate glass waste container.

All hazardous waste must be disposed of through your institution's environmental health and

safety (EHS) office or a certified hazardous waste vendor.

Signaling Pathways and Experimental Workflows
Hsp-990 exerts its effects by inhibiting Hsp90, which in turn leads to the degradation of

numerous client proteins involved in oncogenic signaling pathways. Key pathways affected

include those mediated by c-Met and AKT.
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Caption: Hsp-990 inhibits the Hsp90 chaperone, leading to the degradation of client

oncoproteins.
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Caption: Hsp-990 indirectly inhibits the c-Met/AKT pathway by destabilizing key protein

components.

By adhering to these safety guidelines and understanding the mechanism of action of Hsp-990,

researchers can minimize risks and ensure a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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